Cas no 689174-84-3 (Benzonitrile, 2-(dimethylamino)-3-(trifluoromethyl)-)

• Product Name: Benzonitrile, 2-(dimethylamino)-3-(trifluoromethyl)-
• CAS No: 689174-84-3
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• CID: 1732411
• Update Time: 2024-11-27

Benzonitrile, 2-(dimethylamino)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(dimethylamino)-3-(trifluoromethyl)-

• Inchi： 1S/C10H9F3N2/c1-15(2)9-7(6-14)4-3-5-8(9)10(11,12)13/h3-5H,1-2H3
• InChI Key： AVSQXTQEQDEVEB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(F)(F)F)=C1N(C)C

Computed Properties

• Exact Mass: 214.07187

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 261.1±40.0 °C(Predicted)
• PSA: 27.03
• pka: 1.45±0.36(Predicted)